Cas no 2877671-83-3 (N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide)

• Product Name: N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide
• CAS No: 2877671-83-3
• MF: C₁₆H₂₅FN₄O₂
• MW: 324.393707036972
• CID: 5308981
• PubChem ID: 165432372
• Update Time: 2023-11-21

N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]cyclopropanecarboxamide
• AKOS040887182
• 2877671-83-3
• F6822-3040
• N-[[4-Fluoro-1-[[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]methyl]-4-piperidinyl]methyl]cyclopropanecarboxamide

• Inchi： 1S/C16H25FN4O2/c1-11(2)14-19-13(23-20-14)9-21-7-5-16(17,6-8-21)10-18-15(22)12-3-4-12/h11-12H,3-10H2,1-2H3,(H,18,22)
• InChI Key： QCGXXUBMIUBYGM-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(F)CCN(CC3ON=C(C(C)C)N=3)CC2)=O)CC1

Computed Properties

• Exact Mass: 324.19615422g/mol
• Monoisotopic Mass: 324.19615422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.69±0.20(Predicted)